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Compound of Interest

Compound Name: 1H-Indole-3-acetonitrile, 2-bromo-

Cat. No.: B171044

Introduction

The indole nucleus is a cornerstone in medicinal chemistry, appearing in a vast array of natural
products and pharmaceutical agents.[1][2] The functionalization of the indole scaffold is crucial
for the development of new therapeutic candidates. Specifically, the introduction of substituents
at the C2-position of an indole ring can significantly modulate biological activity. Palladium-
catalyzed cross-coupling reactions offer a powerful and versatile strategy for forming carbon-
carbon (C-C) and carbon-nitrogen (C-N) bonds, enabling the synthesis of complex, highly
substituted indole libraries.[3][4]

This document provides detailed application notes and generalized protocols for the palladium-
catalyzed cross-coupling of 2-bromo-1H-indole-3-acetonitrile. While specific literature on this
exact substrate is limited, the protocols described herein are adapted from well-established
procedures for the cross-coupling of 2-bromoindoles and other aryl bromides. These methods,
including Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig amination reactions,
provide a robust framework for researchers to synthesize a diverse range of 2-substituted-1H-
indole-3-acetonitrile derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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